N-(pyridin-3-ylmethyl)-2-(5-(p-tolyl)isoxazol-3-yl)acetamide

• IUPAC Name: 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C18H17N3O2/c1-13-4-6-15(7-5-13)17-9-16(21-23-17)10-18(22)20-12-14-3-2-8-19-11-14/h2-9,11H,10,12H2,1H3,(H,20,22)
• InChI Key: ZVSURVSEBOJIHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NO2)CC(=O)NCC3=CN=CC=C3
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

N-(pyridin-3-ylmethyl)-2-(5-(p-tolyl)isoxazol-3-yl)acetamide is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound is also known as PTA-659 and is a potent inhibitor of the enzyme phosphodiesterase 4 (PDE4).

Scientific Research Applications

Synthesis and Evaluation as Corrosion Inhibitors

N-(pyridin-3-ylmethyl)-2-(5-(p-tolyl)isoxazol-3-yl)acetamide derivatives have been explored for their potential as corrosion inhibitors. The study by Yıldırım & Çetin (2008) synthesized 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives and tested their corrosion prevention efficiencies on steel in acidic and mineral oil media. These compounds showed promising results as corrosion inhibitors, especially at 50 ppm concentration in acidic media, highlighting their application in protecting metals from corrosion in various industrial settings (Yıldırım & Çetin, 2008).

Fluorescent Probes for Mercury Ion Detection

Another application area for these compounds is in the development of fluorescent probes for detecting mercury ions. Shao et al. (2011) reported the synthesis of novel imidazo[1,2-a]pyridine derivatives from β-lactam carbenes and 2-pyridyl isonitriles, demonstrating their efficiency as fluorescent probes for mercury ions both in acetonitrile and buffered aqueous solutions. This research signifies the role of these compounds in environmental monitoring and safety by enabling the sensitive detection of mercury ions (Shao et al., 2011).

Development of Anticancer Agents

The compound's framework has also been integrated into the design of anticancer agents. For instance, Fallah-Tafti et al. (2011) synthesized N-benzyl substituted (((2-morpholinoethoxy)phenyl)thiazol-4-yl)acetamide derivatives and evaluated them for Src kinase inhibitory activities. This study contributes to cancer research by providing insights into the structure-activity relationship of these compounds, offering potential pathways for developing new cancer therapies (Fallah-Tafti et al., 2011).

Antimicrobial and Antioxidant Properties

Exploring the antimicrobial and antioxidant properties of related compounds, Bondock et al. (2008) synthesized new heterocycles incorporating the antipyrine moiety, demonstrating significant antimicrobial activity. This research indicates the potential of N-(pyridin-3-ylmethyl)-2-(5-(p-tolyl)isoxazol-3-yl)acetamide derivatives in developing new antimicrobial agents (Bondock et al., 2008).